Cas no 1692496-61-9 (3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1692496-61-9
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 5996955
• PubChem ID: 165850386
• Update Time: 2025-05-20

3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• 1692496-61-9
• [3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1984504

• Inchi： 1S/C12H15ClFN/c1-12(2)8(6-15)11(12)7-3-4-10(14)9(13)5-7/h3-5,8,11H,6,15H2,1-2H3
• InChI Key： SVYKPMWYBDNQPD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(CN)C1(C)C)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine

3-(3-Chloro-4-Fluorophenyl)-2,2-Dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine, identified by the CAS number 1692496-61-9, is a highly specialized organic molecule with significant applications in various fields. This compound is notable for its unique chemical structure, which combines a chloro-fluoro-substituted phenyl group with a cyclopropylmethanamine moiety. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclopropanation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the stereochemical outcomes of these reactions, shedding light on the importance of reaction conditions in determining the final product's configuration.

In terms of physical properties, 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various chemical processes. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, revealing its suitability for applications requiring robust chemical resistance.

The biological activity of this compound has been a focal point of recent studies. It has demonstrated potent inhibitory effects against certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound in drug discovery. Additionally, its ability to interact with specific receptors has been explored, offering insights into its role in modulating cellular signaling mechanisms.

In the realm of materials science, 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine has shown promise as a precursor for advanced polymers and coatings. Its unique electronic properties make it an ideal candidate for applications requiring high thermal stability and mechanical strength. Researchers have also investigated its compatibility with other monomers, paving the way for innovative composite materials.

The environmental impact of this compound has been another area of interest. Studies have assessed its biodegradation rates under various conditions, revealing that it undergoes slow degradation in aqueous environments. This information is crucial for determining safe disposal methods and minimizing ecological risks associated with its use.

In conclusion, 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical structure, synthesis methods, physical properties, biological activity, and environmental behavior collectively underscore its significance in contemporary research and industry. As ongoing studies continue to uncover new facets of this molecule's potential, it remains at the forefront of scientific innovation.